Cas no 2196443-75-9 (1-[1-(Furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one)

• Product Name: 1-[1-(Furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one
• CAS No: 2196443-75-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5409735
• PubChem ID: 132317549
• Update Time: 2025-11-06

1-[1-(Furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-Furanyl)-2-azaspiro[3.4]oct-2-yl]-2-propen-1-one
• 1-[3-(Furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one
• 2196443-75-9
• EN300-7521883
• Z2738285077
• 1-[1-(furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one
• 1-[1-(Furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one

• Inchi： 1S/C14H17NO2/c1-2-12(16)15-10-14(7-3-4-8-14)13(15)11-6-5-9-17-11/h2,5-6,9,13H,1,3-4,7-8,10H2
• InChI Key： HLPIGZLNUDDGRU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C2(CCCC2)CN1C(C=C)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.8±34.0 °C(Predicted)
• pka: -1.42±0.40(Predicted)

Additional information on 1-[1-(Furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one

Research Brief on 1-[1-(Furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one (CAS: 2196443-75-9)

The compound 1-[1-(Furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one (CAS: 2196443-75-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic architecture of this molecule as a key feature contributing to its biological activity. The furan ring and the azaspiro[3.4]octane moiety provide a rigid scaffold that enhances binding affinity to target proteins, making it a promising candidate for drug development. Preliminary in vitro studies have demonstrated its efficacy in modulating specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases.

The synthesis of 1-[1-(Furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one involves a multi-step process that includes the formation of the spirocyclic core followed by functionalization with the furan and prop-2-en-1-one groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations. Researchers have also explored its derivatives to optimize pharmacokinetic properties and reduce potential off-target effects.

In terms of biological activity, this compound has shown promising results in preclinical models. For instance, it has been reported to exhibit potent inhibitory effects on specific kinases implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier makes it a viable candidate for treating central nervous system disorders. However, further studies are required to fully elucidate its mechanism of action and assess its safety profile in vivo.

In conclusion, 1-[1-(Furan-2-yl)-2-azaspiro[3.4]octan-2-yl]prop-2-en-1-one represents a novel chemical entity with significant therapeutic potential. Ongoing research is expected to provide deeper insights into its applications, paving the way for its development into a clinical candidate. This brief underscores the importance of continued exploration of this compound and its derivatives in the context of drug discovery and development.